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Compound of Interest

Compound Name:
Methyl 2-hydroxy-4-methoxy-5-

nitrobenzoate

CAS No.: 723284-34-2

Cat. No.: B3151835

Get Quote

This guide provides an in-depth exploration of Methyl 4-methoxy-5-nitrosalicylate, a derivative

of Methyl 4-methoxysalicylate. It is intended for researchers, scientists, and professionals in the

field of drug development and organic synthesis. This document covers the synthesis,

characterization, and potential applications of this compound, offering both theoretical insights

and practical methodologies.

Introduction: Understanding the Core Moiety and its
Nitrated Derivative
Methyl 4-methoxysalicylate is a chemical compound that has been noted in various plants,

including Periploca sepium and Primula veris.[1] Its potassium salt, known as 4MSK, is utilized

in the cosmetics industry for its skin-lightening properties, which it achieves by suppressing

melanin production and promoting the exfoliation of melanin-containing stratum corneum.[2][3]

The introduction of a nitro group at the 5-position of the Methyl 4-methoxysalicylate core via

electrophilic aromatic substitution results in Methyl 4-methoxy-5-nitrosalicylate. This

modification is significant as the presence of a nitro group can dramatically alter the electronic
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properties and biological activity of the parent molecule. Nitroaromatic compounds are crucial

intermediates in the synthesis of a wide range of pharmaceuticals, dyes, and other specialty

chemicals.[4]

Synthesis of Methyl 4-methoxy-5-nitrosalicylate
The synthesis of Methyl 4-methoxy-5-nitrosalicylate is achieved through the nitration of Methyl

4-methoxysalicylate. This reaction is a classic example of electrophilic aromatic substitution,

where a nitronium ion (NO₂⁺) acts as the electrophile.[5][6]

The Underlying Chemistry: Directing Effects
The position of nitration on the benzene ring is dictated by the existing substituents: a hydroxyl

group (-OH), a methoxy group (-OCH₃), and a methyl ester group (-COOCH₃). Both the

hydroxyl and methoxy groups are strong activating, ortho-, para-directing groups. The ester

group, conversely, is a deactivating, meta-directing group.[5][6] In this specific molecule, the

powerful activating effects of the hydroxyl and methoxy groups will direct the incoming

electrophile. The 5-position is ortho to the hydroxyl group and meta to the methoxy group,

making it a plausible site for substitution.

Experimental Protocol: A Step-by-Step Guide
This protocol is based on established methods for the nitration of substituted aromatic rings.[5]

[7][8]

Materials:

Methyl 4-methoxysalicylate

Concentrated Sulfuric Acid (H₂SO₄)

Concentrated Nitric Acid (HNO₃)

Methanol

Ice bath

Stirring apparatus
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Standard laboratory glassware

Procedure:

In a flask, dissolve Methyl 4-methoxysalicylate in a minimal amount of concentrated sulfuric

acid, ensuring the mixture is kept cool in an ice bath.[7][8]

Separately, prepare the nitrating mixture by slowly adding concentrated nitric acid to an

equal volume of concentrated sulfuric acid, also cooled in an ice bath.[5]

Add the nitrating mixture dropwise to the solution of Methyl 4-methoxysalicylate while

maintaining a low temperature (0-5 °C) and stirring continuously. The slow addition is crucial

to prevent dinitration and control the exothermic reaction.[9]

After the addition is complete, allow the reaction to stir at room temperature for a designated

period to ensure completion.

Carefully pour the reaction mixture over crushed ice to precipitate the crude product.

Collect the solid product by vacuum filtration and wash with cold water to remove residual

acid.

Recrystallize the crude product from a suitable solvent, such as methanol, to obtain the

purified Methyl 4-methoxy-5-nitrosalicylate.[7]

Safety Precautions:

Concentrated nitric and sulfuric acids are extremely corrosive and potent oxidizing agents.

Always handle them with extreme care in a fume hood, wearing appropriate personal

protective equipment (PPE), including gloves and safety goggles.[5][10]

The nitration reaction is exothermic and must be carefully controlled with cooling to prevent

runaway reactions.

Synthesis Workflow Diagram
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Starting Materials

Reaction Work-up & Purification Final Product

Methyl 4-methoxysalicylate

Reaction at 0-5°C

Nitrating Mixture (HNO₃ + H₂SO₄)

Quench with Ice Filtration Recrystallization Methyl 4-methoxy-5-nitrosalicylate

Click to download full resolution via product page

Caption: Synthesis workflow for Methyl 4-methoxy-5-nitrosalicylate.

Physicochemical and Spectroscopic Properties
The precise experimental data for Methyl 4-methoxy-5-nitrosalicylate is not widely published.

However, we can predict its properties based on the parent compound and the influence of the

nitro group.

Physicochemical Properties
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Property
Methyl 4-
methoxysalicylate (Parent
Compound)

Methyl 4-methoxy-5-
nitrosalicylate (Predicted)

Molecular Formula C₉H₁₀O₄[1] C₉H₉NO₆

Molecular Weight 182.17 g/mol [1][10] 227.17 g/mol [11]

Appearance Solid[10]

Likely a pale yellow solid,

typical for nitroaromatic

compounds.

Melting Point 50-53 °C[10]

Expected to be higher than the

parent compound due to

increased polarity and

intermolecular forces.

Solubility

Likely soluble in polar organic

solvents like ethanol and ethyl

acetate.[4]

Spectroscopic Characterization
Spectroscopic analysis is essential for confirming the structure of the synthesized compound.

[12]
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Technique
Expected Observations for Methyl 4-
methoxy-5-nitrosalicylate

¹H NMR

Signals corresponding to the aromatic protons

will be shifted downfield due to the electron-

withdrawing effect of the nitro group. The

characteristic singlet for the methyl ester and

methoxy group protons will be present.

¹³C NMR

The carbon atom attached to the nitro group will

show a significant downfield shift. Other

aromatic carbon signals will also be affected.

FTIR

Strong characteristic absorption bands for the

nitro group (NO₂) are expected around 1550-

1475 cm⁻¹ (asymmetric stretch) and 1360-1290

cm⁻¹ (symmetric stretch).[12] Other peaks will

correspond to C=O (ester), O-H (hydroxyl), C-O

(ether and ester), and aromatic C-H bonds.

Mass Spec.

The mass spectrum will show a molecular ion

peak corresponding to the molecular weight of

the compound.

Potential Applications and Future Research
While specific applications for Methyl 4-methoxy-5-nitrosalicylate are not yet established, its

structure suggests several promising avenues for research.

Pharmaceutical Intermediate: Nitroaromatic compounds are frequently used as precursors

for the synthesis of amines, which are a common feature in many drug molecules.[13] The

reduction of the nitro group in Methyl 4-methoxy-5-nitrosalicylate would yield an amino-

substituted salicylate, a scaffold with potential biological activities.

Drug Discovery: The salicylate moiety is known for its anti-inflammatory properties. The

addition of a nitro group could modulate this activity or introduce new pharmacological

effects. The compound could be screened for a range of biological activities, including

antimicrobial, anticancer, or antiviral properties.[4]
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Materials Science: Nitro-containing compounds can have applications in the development of

dyes and other functional materials.[4]

Logical Pathway for Application Development
Caption: Potential pathways for the development of applications.

Conclusion
Methyl 4-methoxy-5-nitrosalicylate is a compound with significant potential, stemming from the

combination of a biologically relevant salicylate core and a synthetically versatile nitro group.

This guide has provided a comprehensive overview of its synthesis, predicted properties, and

avenues for future research. The detailed protocols and theoretical background serve as a

valuable resource for scientists looking to explore the chemistry and potential applications of

this and related molecules. Further investigation into its biological profile is warranted and

could lead to the discovery of novel therapeutic agents or valuable chemical intermediates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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